Cas no 171809-20-4 (4-Methyl-3,5-dinitrobenzyl alcohol)

• Product Name: 4-Methyl-3,5-dinitrobenzyl alcohol
• CAS No: 171809-20-4
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 111404
• PubChem ID: 24874588
• Update Time: 2025-04-18

4-Methyl-3,5-dinitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-3,5-dinitrophenyl)methanol
• Benzenemethanol,4-methyl-3,5-dinitro-
• 4-Methyl-3,5-dinitrobenzyl alcohol
• 4-METHYL-3 5-DINITROBENZYL ALCOHOL 96
• 4-METHYL-3,5-DINITROBENZYL ALCOHOL 96%
• 4-Methyl-3,5-dinitrobenzyl alcohol, 96%
• 171809-20-4
• CFABPPYLLXJWIW-UHFFFAOYSA-N
• 4-Methyl-3,5-dinitrobenzylalcohol
• SCHEMBL1667914
• J-010760
• DTXSID30401743
• AKOS022173724

• MDL： MFCD02683562
• Inchi： 1S/C8H8N2O5/c1-5-7(9(12)13)2-6(4-11)3-8(5)10(14)15/h2-3,11H,4H2,1H3
• InChI Key： CFABPPYLLXJWIW-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04300
• Monoisotopic Mass: 212.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Color/Form: solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 57-61 °C (lit.)
• Boiling Point: 393.9±37.0 °C at 760 mmHg
• Flash Point: 175.3±15.0 °C
• Refractive Index: 1.624
• PSA: 111.87000
• LogP: 2.35010
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methyl-3,5-dinitrobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes